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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tos-Gly-Pro-Arg-ANBA-IPA is a highly specific chromogenic peptide substrate designed for

the photometric determination of thrombin activity. The sequence Gly-Pro-Arg is selectively

recognized and cleaved by thrombin. This cleavage releases the chromophore 5-amino-2-nitro

benzoic acid isopropylamide (ANBA-IPA), which can be quantified by measuring the change in

absorbance at 405 nm. A key advantage of utilizing an ANBA-based chromophore over

traditional p-nitroanilide (pNA) substrates is the significantly decreased hydrolysis by other

coagulation enzymes such as Factor Xa, kallikrein, and plasmin, leading to enhanced

specificity for thrombin.[1][2] This makes Tos-Gly-Pro-Arg-ANBA-IPA an invaluable tool for

specific thrombin activity assays, inhibitor screening, and the determination of direct thrombin

inhibitors like hirudin in plasma and other biological samples.[1][3]

Principle of Action
The fundamental principle behind the use of Tos-Gly-Pro-Arg-ANBA-IPA lies in a simple

enzymatic reaction. Thrombin selectively cleaves the peptide bond between arginine (Arg) and

the ANBA-IPA chromophore. This cleavage liberates the yellow-colored ANBA-IPA, leading to

an increase in absorbance at 405 nm. The rate of this absorbance change is directly

proportional to the thrombin activity in the sample. This relationship allows for the precise

quantification of thrombin concentration or the inhibitory effect of various compounds on

thrombin activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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